Cas no 1824298-96-5 (5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile)

5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile structure
1824298-96-5 structure
Product Name:5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
CAS No:1824298-96-5
MF:C8H4BrN3
MW:222.041460037231
CID:4827974
Update Time:2023-08-19

5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
    • Inchi: 1S/C8H4BrN3/c9-6-1-5-2-7(3-10)12-8(5)11-4-6/h1-2,4H,(H,11,12)
    • InChI Key: SLJQMYNJDVTZGY-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C(=C1)C=C(C#N)N2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.5

5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029196499-5g
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
1824298-96-5 97%
5g
$3010.98 2023-09-02
Alichem
A029196499-10g
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
1824298-96-5 97%
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$4245.12 2023-09-02
Alichem
A029196499-25g
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
1824298-96-5 97%
25g
$7296.30 2023-09-02
Aaron
AR01K0VP-50mg
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
1824298-96-5 95%
50mg
$372.00 2025-02-14
Aaron
AR01K0VP-100mg
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
1824298-96-5 95%
100mg
$542.00 2025-02-14
Aaron
AR01K0VP-250mg
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
1824298-96-5 95%
250mg
$765.00 2025-02-14
Aaron
AR01K0VP-500mg
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
1824298-96-5 95%
500mg
$1190.00 2025-02-14
Aaron
AR01K0VP-1g
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
1824298-96-5 95%
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$1519.00 2025-02-14
Aaron
AR01K0VP-2.5g
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
1824298-96-5 95%
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$2950.00 2025-02-14
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AR01K0VP-5g
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